Cas no 938191-12-9 (Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate)

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate is a versatile organic compound with distinct structural features. This compound exhibits high purity and stability, making it suitable for a wide range of synthetic applications. Its unique 3,4-dihydropyrrolo[2,1-F][1,2,4]triazine backbone endows it with potential for bioactivity research. The presence of the ethyl and isopropyl groups enhances its solubility and compatibility with various reaction media.
Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate structure
938191-12-9 structure
Product Name:Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
CAS No:938191-12-9
MF:C12H15N3O3
MW:249.265802621841
CID:4720715
Update Time:2025-07-31

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 7-ISOPROPYL-4-OXO-3,4-DIHYDROPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLATE
    • Ethyl 4-hydroxy-7-isopropylpyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
    • Ethyl 1,4-dihydro-7-(1-methylethyl)-4-oxopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate (ACI)
    • Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
    • Inchi: 1S/C12H15N3O3/c1-4-18-12(17)8-5-9(7(2)3)15-10(8)11(16)13-6-14-15/h5-7H,4H2,1-3H3,(H,13,14,16)
    • InChI Key: MERKBIYBANWYCZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(C(OCC)=O)C=C(N2NC=N1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Topological Polar Surface Area: 72.7

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Pricemore >>

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Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ;  overnight, 85 °C
1.2 Reagents: Water ;  30 min, 85 °C
Reference
Preparation of 4-aminopyrrolotriazines as tropomyosin related kinase inhibitors for the treatment of proliferative diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Preparation of 4-aminopyrrolotriazines as tropomyosin related kinase inhibitors for the treatment of proliferative diseases
, United States, , ,

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Raw materials

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Preparation Products

Additional information on Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate

Ethyl 7-Isopropyl-4-Oxo-3,4-Dihydropyrrolo[2,1-F][1,2,4]Triazine-5-Carboxylate (CAS No. 938191-12-9): A Comprehensive Overview

Ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (CAS No. 938191-12-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolo[2,1-F][1,2,4]triazines, which are known for their diverse biological activities and structural versatility.

The chemical structure of ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate features a central pyrrolo[2,1-F][1,2,4]triazine core with an isopropyl substituent at the 7-position and an ethyl ester group at the 5-position. The presence of the oxo group at the 4-position adds to the compound's reactivity and stability. This structure is particularly interesting because it combines elements of both aromatic and heterocyclic chemistry, making it a valuable building block for the synthesis of more complex molecules.

Recent research has focused on the synthesis and characterization of ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate. Studies have shown that this compound can be synthesized through a multi-step process involving the condensation of appropriate starting materials followed by cyclization and esterification reactions. The synthetic route is highly efficient and yields pure product with high purity and yield.

In terms of biological activity, ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has been investigated for its potential as a lead compound in drug discovery. Preliminary studies have indicated that this compound exhibits significant antimicrobial and antiviral properties. Specifically, it has shown promising activity against a range of bacterial and viral strains, making it a potential candidate for the development of new therapeutic agents.

Furthermore, ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has been evaluated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential applications in the treatment of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate have also been studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential therapeutic applications, ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate has also been explored for its use in material science. The unique electronic properties of this compound make it suitable for use in the development of new materials with enhanced optical and electronic properties. For example, it has been used in the synthesis of organic semiconductors and photovoltaic materials.

The environmental impact of ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate is another important consideration. Studies have shown that this compound is biodegradable and does not persist in the environment. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

Overall, ethyl 7-isopropyl-4-oxo-3,4-dihydropyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (CAS No. 938191-12-9) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As more studies are conducted on this compound, it is likely that new applications will be discovered and its full potential will be realized.

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